(Z)-2-cyano-3-(4-ethylpiperazin-1-yl)-N-(3-methylphenyl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(4-ethylpiperazin-1-yl)-N-(3-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C17H22N4O/c1-3-20-7-9-21(10-8-20)13-15(12-18)17(22)19-16-6-4-5-14(2)11-16/h4-6,11,13H,3,7-10H2,1-2H3,(H,19,22)/b15-13-
• InChI Key: IMNJTKCUHIVIPU-SQFISAMPSA-N
• Canonical SMILES: CCN1CCN(CC1)C=C(C#N)C(=O)NC2=CC=CC(=C2)C
• Isomeric SMILES: CCN1CCN(CC1)/C=C(/C#N)\C(=O)NC2=CC=CC(=C2)C
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol

Description

(Z)-2-cyano-3-(4-ethylpiperazin-1-yl)-N-(3-methylphenyl)prop-2-enamide, also known as TAK-659, is a small molecule inhibitor that has recently gained attention in the scientific community for its potential therapeutic applications. This compound has been found to have a high affinity for the enzyme Bruton's tyrosine kinase (BTK), which plays a crucial role in B-cell development and signaling.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : A range of synthetic techniques for related compounds involve the preparation of cyanoacrylates and enaminones, indicating a focus on exploring diverse chemical functionalities and properties. For instance, one-pot synthesis methods have been developed for enaminones, demonstrating efficient routes to complex molecules which could be applicable to synthesizing the requested compound (Barakat et al., 2020).

• Characterization and Structural Analysis : Structural analysis techniques, including X-ray crystallography, NMR, and IR spectroscopy, are extensively utilized to elucidate the structures of synthesized compounds. This approach is crucial for confirming the identity and purity of target compounds, as demonstrated in studies on related cyanoacrylate derivatives (Johnson et al., 2006).

Biological Applications

• Pharmacological Potential : Although the exact compound has not been studied, analogs have shown promising pharmacological properties, including anticonvulsant and antimicrobial activities. This suggests the potential for (Z)-2-cyano-3-(4-ethylpiperazin-1-yl)-N-(3-methylphenyl)prop-2-enamide to exhibit similar biological effects, warranting further investigation into its bioactivity (Gunia-Krzyżak et al., 2017).

Material Science Applications

• Electronic and Optical Properties : Studies on related compounds have explored their electronic and optical properties, indicating potential applications in materials science, such as in the development of new dyes or materials with specific photophysical characteristics. For example, the synthesis and properties of cyano-containing dyes derived from similar molecular backbones have been investigated, highlighting the versatility of cyanoacrylate derivatives in material applications (Kotteswaran et al., 2016).